2-Acetylbenzoic acid

Specification

• CAS No.: 577-56-0
• Molecular Formula: C9H8O3
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 2-acetylbenzoic acid
• Standard InChI: InChI=1S/C9H8O3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-5H,1H3,(H,11,12)
• Standard InChI Key: QDAWXRKTSATEOP-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=CC=C1C(=O)O
• Canonical SMILES: CC(=O)C1=CC=CC=C1C(=O)O
• Appearance: Powder
• Melting Point: 114.5 °C

Introduction

Overview of 2-Acetylbenzoic Acid

2-Acetylbenzoic acid, also known as acetophenone-2-carboxylic acid, is a chemical compound with the molecular formula $C_9H_8O_3$
and a molecular weight of 164.16 g/mol. It is classified as an aromatic carboxylic acid and is recognized by its CAS number 577-56-0. This compound appears as a yellow solid and is primarily utilized in various industrial applications, including the pharmaceutical and cosmetic sectors.

Synthesis and Purification

2-Acetylbenzoic acid can be synthesized through various methods, including the refluxing of benzoic acid derivatives or through acylation reactions involving acetyl chloride and benzoic acid. Purification methods include crystallization from solvents such as benzene and water.

Notable Synthesis Reference

• The Journal of Organic Chemistry has documented synthesis methods for this compound (DOI: 10.1021/jo00908a046).

Applications

2-Acetylbenzoic acid has several important applications:

• Pharmaceuticals: It serves as an intermediate in the synthesis of various pharmaceuticals.

• Cosmetics: This compound is a common component in hair dyes due to its ability to impart color.

• Agrochemicals: Used in the formulation of certain agrochemical products.

• Food Industry: Acts as a flavoring agent or preservative.

Biological Activity

Research indicates that 2-acetylbenzoic acid exhibits anti-inflammatory properties similar to those of acetylsalicylic acid (aspirin). A study on its effects showed that it can inhibit polymorphonuclear leukocyte accumulation, suggesting potential therapeutic uses in treating inflammation.

Safety Information

The safety profile of 2-acetylbenzoic acid includes the following:

Signal Word	Warning
Hazard Statements	H315: Causes skin irritation; H319: Causes serious eye irritation; H335: May cause respiratory irritation
Precautionary Statements	P264: Wash hands thoroughly after handling; P280: Wear protective gloves/protective clothing/eye protection/face protection